Cas no 2807445-43-6 (3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde
• CAS No: 2807445-43-6
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 6795681
• PubChem ID: 164894285
• Update Time: 2025-10-21

3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde
• 2807445-43-6
• MFCD34760970

• Inchi： 1S/C8H4ClF3O2/c9-6-5(8(10,11)12)2-1-4(3-13)7(6)14/h1-3,14H
• InChI Key： ZQOHZHCLSNNPKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 223.9851915g/mol
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde

Professional Introduction to 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde (CAS No. 2807445-43-6)

3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde, with the chemical formula C₈H₃ClF₃O₂, is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a unique structural motif that includes a chloro group, a hydroxyl group, and a trifluoromethyl substituent, making it a valuable intermediate in synthetic chemistry. The compound's CAS number, 2807445-43-6, uniquely identifies it in scientific literature and industrial applications.

The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity, which has been extensively explored in recent years. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has garnered considerable attention in medicinal chemistry.

In the realm of pharmaceutical development, 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde has been utilized as a key building block in the synthesis of various bioactive molecules. Its aldehyde functionality allows for facile condensation reactions with amino compounds, leading to the formation of Schiff bases and other heterocyclic structures. These derivatives have shown promise in preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways.

Recent research has highlighted the compound's role in the development of novel antiviral agents. The combination of a hydroxyl group and a trifluoromethyl moiety creates a scaffold that can interact with viral proteases and polymerases, thereby inhibiting replication. For instance, studies have demonstrated that derivatives of 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde exhibit inhibitory effects against certain strains of RNA viruses by disrupting critical enzymatic processes.

The agrochemical industry has also benefited from the applications of this compound. Its structural features make it an effective precursor in the synthesis of herbicides and fungicides. The chloro substituent enhances the lipophilicity of the molecule, improving its absorption and translocation within plant tissues. Furthermore, the trifluoromethyl group contributes to its stability under environmental conditions, ensuring prolonged efficacy.

Synthetic methodologies involving 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde have seen significant advancements due to its reactivity profile. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to introduce additional functional groups at specific positions on the aromatic ring. These modifications have led to the discovery of novel compounds with enhanced pharmacological properties.

The compound's role in material science is another area of growing interest. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent materials and catalysts. These complexes exhibit tunable emission properties, making them suitable for applications in optoelectronic devices and sensors.

In conclusion, 3-Chloro-2-hydroxy-4-(trifluoromethyl)benzaldehyde (CAS No. 2807445-43-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, agrochemical development, and material science. As our understanding of its properties continues to evolve, so too will its utility in addressing some of the most pressing challenges in modern chemistry.